5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine hemihydrochloride

• IUPAC Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;hydrochloride
• InChI: InChI=1S/2C6H10N4.ClH/c2*7-5-1-2-6-9-8-4-10(6)3-5;/h2*4-5H,1-3,7H2;1H
• InChI Key: NMTRVMHVXUQWQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=CN2CC1N.C1CC2=NN=CN2CC1N.Cl
• Molecular Formula: C12H21ClN8
• Molecular Weight: 312.80 g/mol

Description

5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine hemihydrochloride is a compound that has been studied in the field of medicinal chemistry. It is part of a class of compounds known as piperazine-fused triazoles. These compounds have been identified as “privileged structures”, which are small organic frameworks that have been found to be potent ligands for numerous receptors.

Synthesis Analysis

The synthesis of these compounds involves starting from commercially available nonexpensive reagents. The methods provide quick and multigram access to the target derivatives. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3. The potential for further synthetic application of the library members for medicinally oriented synthesis was shown.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include hydrazine substitution, trifluoroacetyl group induction, cyclization, and pyrazine ring reduction.

Scientific Research Applications

• Medicinal Chemistry

  • This compound is part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines, which are considered a brick for the house of medicinal chemistry.
  • The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents.
  • The potential of further synthetic application of the library members for medicinally oriented synthesis was shown.

• Synthesis of Sitagliptin Pharmaceutical Intermediate

  • 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride is used as a sitagliptin pharmaceutical intermediate.
  • The method comprises adding ethanol and hydrazine hydrate; dropwisely adding 2-chloropyrazine; regulating the pH value to 6; and removing impurities to obtain 2.
  • The sitagliptin phosphate sheet is a novel antidiabetic drug dipeptidyl peptidase-4 (DPP-4) suppressor factor.

• NK-3 Receptor Antagonists

  • Novel chiral N-acyl-5,6,7,(8-substituted)-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines are used as selective NK-3 receptor antagonists.
  • These compounds are used in therapeutic treatments.

• Analysis of Contamination in Sitagliptin Drug Products

  • A case study on Sitagliptin drug products and Sitagliptin/Metformin drug products concerning contamination with N-nitrosamines was performed.
  • The study used two newly developed analytical methods for determination of N-nitroso-triazolopyrazine (NTTP; 7-nitroso-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine) and its precursor triazolopyrazine (3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine).

Future Directions

The future directions for the study of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine hemihydrochloride and similar compounds involve further synthetic applications of the library members for medicinally oriented synthesis. The development of these compounds could potentially eliminate a number of problems featured by commercial compound libraries, like low hit rates, poor physicochemical properties, presence of undesirable functional groups, etc.